Cas no 1000801-51-3 (4-(cyclopropylmethoxy)-2-iodoaniline)

• Product Name: 4-(cyclopropylmethoxy)-2-iodoaniline
• CAS No: 1000801-51-3
• MF: C₁₀H₁₂INO
• MW: 289.112854957581
• CID: 4558473
• Update Time: 2025-10-30

4-(cyclopropylmethoxy)-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 4-(cyclopropylmethoxy)-2-iodoaniline

• Inchi： 1S/C10H12INO/c11-9-5-8(3-4-10(9)12)13-6-7-1-2-7/h3-5,7H,1-2,6,12H2
• InChI Key： MPJMGKDQACORFB-UHFFFAOYSA-N
• SMILES： NC1=CC=C(OCC2CC2)C=C1I

Computed Properties

• Exact Mass: 288.99636g/mol
• Monoisotopic Mass: 288.99636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 289.11g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(cyclopropylmethoxy)-2-iodoaniline

Comprehensive Overview of 4-(cyclopropylmethoxy)-2-iodoaniline (CAS No. 1000801-51-3): Properties, Applications, and Industry Insights

4-(cyclopropylmethoxy)-2-iodoaniline (CAS No. 1000801-51-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This iodinated aniline derivative features a unique cyclopropylmethoxy substituent, which enhances its reactivity and potential applications in cross-coupling reactions and drug intermediate synthesis. Its molecular structure, C₁₀H₁₂INO, combines aromatic and aliphatic components, making it a versatile building block for heterocyclic chemistry.

In recent years, the demand for halogenated anilines like 4-(cyclopropylmethoxy)-2-iodoaniline has surged due to their role in palladium-catalyzed reactions, such as the Suzuki-Miyaura coupling and Buchwald-Hartwig amination. Researchers frequently search for "iodo-aniline derivatives in medicinal chemistry" or "CAS 1000801-51-3 solubility data," reflecting its relevance in high-throughput screening and small-molecule drug discovery. The compound’s electron-rich aromatic ring also makes it valuable for designing fluorescence probes and bioimaging agents.

From a synthetic perspective, 4-(cyclopropylmethoxy)-2-iodoaniline is often explored for its regioselective functionalization potential. Laboratories prioritize questions like "how to purify 4-(cyclopropylmethoxy)-2-iodoaniline" or "stability under inert atmosphere," underscoring its sensitivity to oxidative degradation. Advanced techniques like HPLC-MS and NMR spectroscopy are typically employed to validate its purity, which is critical for API manufacturing.

Environmental and green chemistry trends have also influenced the compound’s applications. With growing interest in "sustainable halogenation methods," researchers are investigating catalytic iodination approaches to synthesize derivatives like CAS 1000801-51-3 with reduced waste. Its low ecotoxicity profile (as per preliminary studies) aligns with the industry’s shift toward benign-by-design chemicals.

In summary, 4-(cyclopropylmethoxy)-2-iodoaniline (CAS No. 1000801-51-3) represents a critical tool for modern organic synthesis, bridging gaps between pharmaceutical innovation and materials science. Its multifaceted utility ensures continued relevance in peer-reviewed journals and patent literature, particularly in fields demanding high-precision molecular editing.